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Compound of Interest

Compound Name: Decyl alcohol-1-14C

Cat. No.: B133854

This document provides a comprehensive overview of the safety, handling, and toxicological
properties of Decyl alcohol-1-14C. While specific safety data for the radiolabeled compound is
limited, the information presented here is primarily based on the well-documented properties of
non-radiolabeled n-decanol (1-decanol), supplemented with specific data for the carbon-14
labeled variant where available.

Chemical Identification and Physical Properties

Decyl alcohol, also known as 1-decanol, is a straight-chain fatty alcohol.[1] The "-1-14C"
designation indicates that the carbon-14 isotope is located at the first carbon position.

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C10H220 [21[3114]

Molecular Weight 158.28 g/mol [31[5][6]

Appearance Colorless viscous liquid [1112][3]
Sweet, fat-like, characteristic

Odor [1][3]
odor

Melting Point 5-7 °C (41-44.6 °F) [2][4]

Boiling Point 229-232 °C (444.2-450 °F) [2][4]

Density 0.829 g/mL at 25 °C [2]

] 82 °C (179.6 °F) Closed Cup;
Flash Point [21[41[5]

180 °F Open Cup

Autoignition Temperature

288 °C (550 °F)

[417]

Water Solubility

Insoluble

(112131

Solubility in Other Solvents

Soluble in ethanol, ether,
benzene, acetic acid, and

petroleum ether.

[2]

Vapor Pressure

0.0085 mm Hg at 25 °C

[6]

Vapor Density

5.46 (air=1)

[6]

log Pow (Octanol/Water

Partition Coefficient)

4.23 (calculated)

[7]

Radiological Information

For the radiolabeled form, specific handling precautions related to radioactivity must be

observed in addition to the standard chemical safety measures.

Table 2: Radiological Data for Decyl alcohol-1-14C
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Property Value Source
Specific Activity 50-60 mCi/mmol [8]
Concentration 0.1 mCi/ml [8]
Solvent Ethanol [8]
Storage Temperature 2-8°C [8]

Hazard Identification and Toxicology

Decyl alcohol is classified as a combustible liquid and causes skin and serious eye irritation.[4]
[6] It may also cause respiratory irritation and can be harmful if swallowed and enters airways.

[4]

Table 3: Toxicological Information
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Hazard Description Source

Causes serious eye irritation.
o Symptoms can include
Eye Irritation o )
redness, stinging, tearing, and

blurred vision.[6][9][10]

Causes skin irritation.
o Prolonged contact can lead to
Skin Irritation . _ _
dermatitis as it defats the skin.

(6111

May cause respiratory tract
irritation.[4][6] High

Inhalation concentrations of vapor may
lead to central nervous system

depression.[6][11]

May be fatal if swallowed and
enters airways due to
) aspiration hazard.[4] Can
Ingestion . Ce
cause gastrointestinal irritation
with symptoms like nausea

and vomiting.[6]

Aquatic Toxicit Toxic to aquatic organisms,
uatic Toxici
d Y with long-lasting effects.[9][11]

Prolonged or repeated skin

Chronic Effects contact may cause dermatitis.

[6]

NFPA Hazard Classification:
o Health Hazard (Blue): O
o Flammability (Red): 2

« Instability (Yellow): O
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(Source: CAMEO Chemicals[5])

Experimental Protocols & Handling

While specific experimental protocols for Decyl alcohol-1-14C are not publicly available,
general safe handling procedures for this chemical are well-documented. All work with the
radiolabeled compound must be conducted in compliance with institutional and national
regulations for radioactive materials.

Recommended Handling Procedures:

o Ventilation: Use in a well-ventilated area or with local exhaust ventilation to keep airborne
concentrations low.[6][11]

» Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical splash goggles or a face shield.[5][11]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.
[6][11]

o Respiratory Protection: If vapors or aerosols are generated, a respirator may be required.

e Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in work areas.
[91[10]

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances and
sources of ignition.[4][6] Keep containers tightly closed.[4] Recommended storage for the
radiolabeled form is 2-8°C.[8]

e Incompatible Materials: Strong oxidizing agents, acid anhydrides, and acid chlorides.[11]

Spill & Emergency Procedures:

o Eliminate Ignition Sources: Remove all sources of heat, sparks, and flames.[9][12]
o Ventilate Area: Ensure adequate ventilation.

e Contain Spill: Use inert absorbent material (e.g., sand, vermiculite) to contain the spill.[4]
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« Personal Protection: Wear appropriate PPE during cleanup.[4]

» Disposal: Collect spilled material and absorbent into a suitable, sealed container for disposal
as hazardous waste.[4][11] Do not allow the chemical to enter drains or waterways.[4]

Visualized Workflow: Hazard Response

The following diagram illustrates a logical workflow for responding to an accidental exposure to
Decyl alcohol-1-14C.
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Seek Medical Attention
if irritation persists or if
symptoms develop.
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Caption: First aid response workflow for Decyl alcohol-1-14C exposure.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.spectrumchemical.com/media/sds/D2352_AGHS.pdf
https://www.spectrumchemical.com/media/sds/D2352_AGHS.pdf
https://www.inchem.org/documents/icsc/icsc/eics1490.htm
https://www.spectrumchemical.com/media/sds/D2352_AGHS.pdf
https://www.benchchem.com/product/b133854?utm_src=pdf-body
https://www.benchchem.com/product/b133854?utm_src=pdf-body-img
https://www.benchchem.com/product/b133854?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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